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Compound of Interest

Compound Name: 4-Bromo-2,2-dimethyloxane

CAS No.: 1339437-32-9

Cat. No.: B1528746

Get Quote

Executive Summary
4-Bromo-2,2-dimethyloxane (also known as 4-bromo-2,2-dimethyltetrahydropyran) is a

specialized secondary alkyl halide scaffold used in the synthesis of metabolically robust drug

candidates. Unlike the unsubstituted tetrahydropyran (THP) ring, the 2,2-dimethyl variant

incorporates the "gem-dimethyl effect" directly adjacent to the ether oxygen.

This structural modification serves two critical functions in medicinal chemistry:

Metabolic Blocking: It sterically hinders Cytochrome P450-mediated oxidation at the

-position (C2), a common metabolic soft spot in cyclic ethers.

Conformational Biasing: The bulky methyl groups restrict the conformational flexibility of the

pyran ring, potentially locking attached pharmacophores into a bioactive orientation (entropy

reduction).

This guide details the handling, reactivity, and specific protocols for deploying this building

block in C-C and C-N bond-forming reactions.[1]
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Chemical Profile & Properties[1][2][3][4][5][6][7][8]
[9]

Property Data

IUPAC Name 4-Bromo-2,2-dimethyltetrahydropyran

CAS Number 1339437-32-9

Molecular Formula

Molecular Weight 193.08 g/mol

Physical State Colorless to pale yellow liquid

Boiling Point ~185°C (Predicted)

Storage 2-8°C, under inert atmosphere (Ar/N2)

Stereochemistry
Racemic (C4 is a chiral center due to ring

asymmetry caused by C2-dimethyls)

Structural Analysis (Conformation)
The 2,2-dimethyl group introduces significant 1,3-diaxial strain if the ring adopts a chair

conformation where the methyls interact with axial substituents. Consequently, the bromine at

C4 will preferentially adopt an equatorial orientation to minimize steric clash, though the gem-

dimethyl group distorts the perfect chair.
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Figure 1: Structural logic of the 2,2-dimethyloxane scaffold.

Critical Reactivity Guidelines
As a secondary alkyl bromide on a cyclic ether, this molecule presents specific challenges:

Elimination Risk: Strong bases (e.g., NaH, t-BuOK) will trigger E2 elimination to form the

dihydropyran, destroying the chiral center and the scaffold.

Slow

: The adjacent gem-dimethyl group and the secondary nature of the carbon make classical

substitution sluggish.

Radical Stability: The C4 position forms a stable secondary radical, making this scaffold ideal

for metallaphotoredox catalysis (Ni/Ir) or radical-based cross-coupling.

Application Protocols
Protocol A: Metallaphotoredox Cross-Coupling (C-C
Bond Formation)
Target: Coupling 4-Bromo-2,2-dimethyloxane with an Aryl Bromide via Nickel/Photocatalysis.

This is the preferred method for attaching this scaffold to aromatic rings, avoiding harsh bases

and high heat.

Reagents:

Substrate: 4-Bromo-2,2-dimethyloxane (1.0 equiv)

Partner: Aryl Bromide (1.0 equiv)

Catalyst:

(10 mol%)

Ligand: dtbbbpy (4,4'-di-tert-butyl-2,2'-bipyridine) (10 mol%)
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Photocatalyst:

(1 mol%)

Reductant: TDAE or Hantzsch Ester (depending on specific mechanism preferred) OR

Tris(trimethylsilyl)silane (TTMSS) as radical mediator.

Base:

(anhydrous)

Solvent: DMA (Degassed)

Step-by-Step Procedure:

Glovebox Setup: In a nitrogen-filled glovebox, charge a 20 mL reaction vial with the Aryl

Bromide (0.5 mmol),

(1.1 mg, 0.005 mmol), dtbbbpy (1.3 mg, 0.005 mmol), and the Iridium photocatalyst (5.6 mg,
0.005 mmol).

Substrate Addition: Add 4-Bromo-2,2-dimethyloxane (96 mg, 0.5 mmol) and anhydrous

(2 equiv).

Solvent: Add degassed DMA (5 mL). Seal the vial with a septum cap.

Irradiation: Place the vial in a photoreactor (Blue LED,

= 450 nm). Fan cool to maintain temp < 35°C. Stir vigorously for 16-24 hours.

Workup: Dilute with Ethyl Acetate (20 mL) and wash with water (3 x 10 mL) and brine.

Purification: Dry over

, concentrate, and purify via Flash Column Chromatography (Hexanes/EtOAc).

Mechanism Note: The reaction proceeds via the generation of a C4-radical on the pyran ring,

which is captured by the Nickel catalytic cycle.
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Protocol B: Grignard Reagent Generation (C-C Bond
Formation)
Target: Preparation of (2,2-dimethyltetrahydro-2H-pyran-4-yl)magnesium bromide.

Classical Grignard formation is possible but requires activation due to the ether oxygen

potentially coordinating the Mg surface.

Reagents:

4-Bromo-2,2-dimethyloxane (1.0 g, 5.2 mmol)

Magnesium turnings (1.5 equiv, activated)

Iodine (one crystal) or DIBAL-H (catalytic, for activation)

Solvent: Anhydrous THF (stabilizer-free preferred)

Step-by-Step Procedure:

Activation: Flame-dry a 3-neck flask under Argon. Add Mg turnings. Dry stir with a magnetic

bar to crush/expose fresh surface. Add one crystal of

.

Initiation: Add just enough THF to cover the Mg. Add 0.5 mL of the neat bromide. Heat gently

with a heat gun until the iodine color fades and bubbling initiates.

Addition: Dilute the remaining bromide in THF (10 mL total volume). Add dropwise to the

refluxing mixture over 30 minutes.

Digestion: Reflux for an additional 1 hour.

Titration: Cool to RT. Titrate a small aliquot using salicylaldehyde phenylhydrazone to

determine concentration (typically 0.4 - 0.5 M).

Usage: Use immediately for reaction with electrophiles (Ketones, Aldehydes, Weinreb

Amides).
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Protocol C: Nucleophilic Substitution (C-Heteroatom)
Target: Synthesis of 4-Thio-substituted derivatives (e.g., for fragment linking).

Reagents:

4-Bromo-2,2-dimethyloxane

Thiol nucleophile (R-SH)

Base:

(Cesium Carbonate) - Crucial for suppressing elimination.

Solvent: DMF or Acetonitrile[2]

Procedure:

Dissolve Thiol (1.2 equiv) in DMF.

Add

(2.0 equiv) and stir for 15 min.

Add the bromide (1.0 equiv).[1][2][3]

Heat to 60°C for 12 hours. Note: Do not exceed 80°C to avoid E2 elimination.

Standard aqueous workup.
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Issue Probable Cause Solution

Low Yield (Elimination Product)
Base too strong or Temp too

high.

Switch from NaH/tBuOK to

or

. Lower temperature.

No Reaction (Coupling)
Oxidative addition to

secondary bromide is slow.

Switch to Protocol A

(Photoredox). Palladium is

often ineffective for secondary

alkyl bromides without specific

ligands (e.g., RuPhos).

Starting Material Recovery
Steric hindrance from 2,2-

dimethyl group.

Increase reaction time. Ensure

high concentration (0.5 M - 1.0

M).

Synthesis Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1528746?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precursor:
2,2-Dimethyltetrahydropyran-4-one

(CAS 1194-16-7)

Step 1: Reduction
(NaBH4, MeOH)

Intermediate:
2,2-Dimethyltetrahydropyran-4-ol

Step 2: Bromination
(Appel Reaction: CBr4, PPh3

OR PBr3)

Target:
4-Bromo-2,2-dimethyloxane

Path A: Cross-Coupling
(Ni/Ir Photoredox)

 Aryl-C Coupling

Path B: Grignard
(Mg, THF)

 Nucleophilic Addn
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Figure 2: Synthesis and Application Workflow for 4-Bromo-2,2-dimethyloxane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. pdf.benchchem.com [pdf.benchchem.com]

3. pdf.benchchem.com [pdf.benchchem.com]

To cite this document: BenchChem. [Technical Application Note: 4-Bromo-2,2-dimethyloxane
in Medicinal Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1528746/docs#technical-application-note-4-bromo-2-
2-dimethyloxane-in-medicinal-chemistry]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://chemistry-europe.onlinelibrary.wiley.com/doi/abs/10.1002/ejoc.201201090
https://www.science.org/doi/10.1126/science.1255525
https://pubs.acs.org/doi/10.1021/jm101210k
https://www.benchchem.com/product/b1528746?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/71/Application_Notes_and_Protocols_Reaction_of_4_Bromo_1_2_oxathiolane_2_2_dioxide_with_Nucleophiles.pdf
https://pdf.benchchem.com/1293/Application_Notes_and_Protocols_4_Bromo_2_2_dimethylbutyrophenone_in_Organic_Synthesis.pdf
https://pdf.benchchem.com/1293/Application_Notes_and_Protocols_Synthesis_of_4_Bromo_2_2_dimethylbutyrophenone.pdf
https://www.benchchem.com/product/b1528746/docs#technical-application-note-4-bromo-2-2-dimethyloxane-in-medicinal-chemistry
https://www.benchchem.com/product/b1528746/docs#technical-application-note-4-bromo-2-2-dimethyloxane-in-medicinal-chemistry
https://www.benchchem.com/product/b1528746/docs#technical-application-note-4-bromo-2-2-dimethyloxane-in-medicinal-chemistry
https://www.benchchem.com/product/b1528746/docs#technical-application-note-4-bromo-2-2-dimethyloxane-in-medicinal-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1528746?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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